Cas no 121503-84-2 (Benzene,1-isocyanato-4-pentyl-)

• Product Name: Benzene,1-isocyanato-4-pentyl-
• CAS No: 121503-84-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 133352
• PubChem ID: 24880483
• Update Time: 2025-04-19

Benzene,1-isocyanato-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-4-pentyl-
• 1-isocyanato-4-pentylbenzene
• 4-Pentylphenyl isocyanate
• Benzene,1-isocyanato-4-pentyl
• Benzene, 1-isocyanato-4-pentyl- (9CI)
• 121503-84-2
• DTXSID00412361
• J-004508
• 4-Pentylphenyl isocyanate, 97%
• SCHEMBL1403683

• MDL： MFCD04039897
• Inchi： 1S/C12H15NO/c1-2-3-4-5-11-6-8-12(9-7-11)13-10-14/h6-9H,2-5H2,1H3
• InChI Key： PWOKMYGXLFAPHI-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Liquid
• Density: 0.987 g/mL at 25 °C(lit.)
• Boiling Point: 204-205 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.5130(lit.)
• PSA: 29.43000
• LogP: 3.38660
• Solubility: Not determined

Benzene,1-isocyanato-4-pentyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S23; S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives